Cas no 1203191-64-3 (2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(pyridin-3-yl)acetamide)

• Product Name: 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(pyridin-3-yl)acetamide
• CAS No: 1203191-64-3
• MF: C₁₂H₁₂N₄O₃
• MW: 260.248682022095
• CID: 6216364
• PubChem ID: 45497053
• Update Time: 2025-06-08

2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(pyridin-3-yl)acetamide
• VU0518966-1
• 1203191-64-3
• AKOS024267831
• 2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)-N-pyridin-3-ylacetamide
• F5680-0061

• Inchi： 1S/C12H12N4O3/c1-7-9(11(18)16-12(19)14-7)5-10(17)15-8-3-2-4-13-6-8/h2-4,6H,5H2,1H3,(H,15,17)(H2,14,16,18,19)
• InChI Key： NKEZEBYZPQXEIS-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)NC(N1)=O)CC(NC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 260.09094026g/mol
• Monoisotopic Mass: 260.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(pyridin-3-yl)acetamide

Professional Introduction to Compound with CAS No 1203191-64-3 and Product Name: 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(pyridin-3-yl)acetamide

The compound with the CAS number 1203191-64-3 and the product name 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(pyridin-3-yl)acetamide represents a significant advancement in the field of chemical and biomedical research. This molecule has garnered considerable attention due to its unique structural features and promising pharmacological properties. The synthesis and application of such compounds are at the forefront of modern drug discovery, offering new avenues for treating various diseases.

The structural framework of this compound is characterized by a tetrahydropyrimidine core, which is a well-known scaffold in medicinal chemistry. The presence of a 6-methyl-2,4-dioxo substituent on the tetrahydropyrimidine ring introduces rigidity and functional diversity, making it a versatile platform for further derivatization. Additionally, the N-(pyridin-3-yl)acetamide moiety enhances the compound's solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the potential of tetrahydropyrimidine derivatives in modulating various biological pathways. These derivatives have been explored for their roles in inhibiting kinases, enzymes involved in cancer progression. The specific arrangement of atoms in this compound allows for selective binding to target proteins, thereby modulating cellular signaling cascades. This property makes it an attractive candidate for further investigation in oncology research.

In addition to its anticancer potential, this compound has shown promise in other therapeutic areas. Research indicates that it may exhibit anti-inflammatory and antimicrobial properties. The pyridine ring in the molecule is known to interact with biological targets in a manner that can disrupt pathogenic processes. This dual functionality makes it a valuable asset in developing multifunctional therapeutics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods align with contemporary trends in synthetic chemistry, emphasizing efficiency and sustainability.

The pharmacokinetic profile of this compound is another area of interest. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This is crucial for ensuring that the drug reaches its target site at effective concentrations while minimizing side effects. The acetamide group contributes to these favorable properties by enhancing lipid solubility and reducing metabolic clearance.

From a computational chemistry perspective, molecular modeling has been instrumental in understanding the interactions between this compound and biological targets. Techniques such as docking studies and molecular dynamics simulations have provided insights into its binding affinity and mechanism of action. These computational approaches are integral to modern drug discovery pipelines, enabling researchers to predict biological activity with high accuracy.

The regulatory landscape for novel compounds like this one is stringent but well-established. Compliance with guidelines set by agencies such as the FDA and EMA is essential for advancing it through clinical trials and eventual market approval. The robust data generated from preclinical studies are critical for demonstrating safety and efficacy before human testing can begin.

Future directions for research on this compound include exploring its potential in combination therapies. By pairing it with other agents that target different pathways, researchers aim to enhance therapeutic outcomes while reducing resistance development. This approach aligns with current trends in precision medicine, where personalized treatment strategies are tailored to individual patient profiles.

In conclusion, the compound with CAS number 1203191-64-3 and product name 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(pyridin-3-yl)acetamide represents a significant contribution to the field of chemical biomedical research. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation in drug development. As research continues to uncover new applications for this molecule, it holds great potential for improving patient outcomes across multiple therapeutic areas.